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Compound of Interest

Compound Name: 2,4,6-Trinitroaniline

Cat. No.: B3268610 Get Quote

This document provides immediate, essential safety and logistical information for the handling

and disposal of 2,4,6-Trinitroaniline. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Hazard Identification and Quantitative Data
2,4,6-Trinitroaniline is a highly hazardous substance that is explosive, toxic, and a strong

oxidizing agent. Exposure can cause irritation to the skin and eyes, headaches, drowsiness,

weakness, cyanosis, and respiratory distress.[1] Chronic exposure may result in weight loss,

anemia, and potential liver damage.[1] It is critical to handle this compound with extreme

caution due to its explosive nature, which can be initiated by heat or shock.

Table 1: Physical and Chemical Properties of 2,4,6-Trinitroaniline
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Property Value

Physical Description Yellow monoclinic crystals

Molecular Weight 288.13 g/mol

Boiling Point Explodes

Melting Point 192.2 - 195 °C (378 - 383 °F)

Specific Gravity 1.762 at 12.2 °C (54 °F)

Water Solubility Insoluble

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling 2,4,6-Trinitroaniline to minimize

exposure and ensure personal safety.

Table 2: Recommended Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b3268610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3268610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part PPE Recommendation

Respiratory

A NIOSH-approved half-face respirator with an

organic vapor/acid gas cartridge and a dust pre-

filter should be worn when weighing and diluting

the neat chemical.[2] If exposure limits are

exceeded or symptoms of irritation occur, a full-

face respirator is necessary.[3]

Eye/Face

Wear tightly fitting safety goggles with side-

shields.[3] A face shield should also be used for

additional protection.[4]

Hands

Wear chemical-impermeable gloves.[3] For

disposal procedures involving potential

splashes, double nitrile gloves are

recommended.[4]

Body
Wear a fire/flame-resistant and impervious lab

coat or clothing.[3]

Footwear
Chemical-resistant shoes or boots are required.

[5][6]

Operational Plan for Safe Handling
A systematic approach is crucial for the safe handling of 2,4,6-Trinitroaniline. The following

step-by-step protocol must be adhered to at all times.

Experimental Workflow for Handling 2,4,6-Trinitroaniline
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Preparation

Handling Procedure
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Never Work Alone

Store in Dedicated, Approved Location
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Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 2,4,6-Trinitroaniline.
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Step-by-Step Handling Protocol:

Preparation:

Conduct a thorough hazard assessment for the specific experiment.

Obtain all necessary authorizations before commencing work.

Ensure all personnel have received comprehensive training on handling explosive

materials.[7]

Verify that engineering controls, such as a chemical fume hood and a blast shield, are in

place and functioning correctly.[4][7]

Don all required PPE as specified in Table 2.

Handling:

All work must be conducted in a designated area, such as a chemical fume hood.[7]

Use the smallest feasible quantity of the material for the experiment.[7]

Handle the compound gently, avoiding any grinding, scraping, or subjecting it to impact or

friction.[7]

Utilize non-sparking tools to prevent ignition.[7]

Maintain a clean and organized work area at all times.

Never work with 2,4,6-Trinitroaniline while alone. A second person must be aware of the

ongoing work.[7]

Storage:

Store in a dedicated, locked, and well-ventilated cabinet or an explosion-proof refrigerator

approved for explosive materials.[2][7]

The storage area must be cool, dry, and out of direct sunlight.[7]
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Keep the compound in a tightly sealed and clearly labeled container, including the

chemical name, hazard warnings, and dates of receipt and opening.[7]

Disposal Plan
Proper disposal of 2,4,6-Trinitroaniline and any contaminated materials is critical to ensure

safety and regulatory compliance.

Disposal Workflow for 2,4,6-Trinitroaniline
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Spill Response

Waste Disposal

Remove Ignition Sources

Dampen with Acetone

Transfer to Suitable Container

Use Dampened Absorbent Paper for Residue

Seal Contaminated Materials in Vapor-Tight Bag

Wash Surfaces with Acetone, then Soap and Water

Treat as Hazardous Waste

Consider Chemical Neutralization for Small Quantities

Rinse Contaminated Equipment with Acetone

Collect Acetone Rinse as Hazardous Waste

Follow all Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: Spill response and waste disposal workflow for 2,4,6-Trinitroaniline.
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Step-by-Step Disposal Protocol:

Spill Response:

In the event of a spill, immediately remove all sources of ignition.[2][1]

Dampen the solid spill material with acetone and carefully transfer it to a suitable

container.[2][1]

Use absorbent paper dampened with acetone to clean up any remaining material.[2][1]

Seal all contaminated clothing and absorbent paper in a vapor-tight plastic bag for

subsequent disposal.[2][1]

Thoroughly wash all contaminated surfaces first with acetone, followed by a soap and

water solution.[2][1]

Waste Disposal:

All 2,4,6-Trinitroaniline waste and contaminated materials must be disposed of as

hazardous waste.[7] Do not use standard laboratory waste streams.[7]

For small quantities (typically less than 1 gram), chemical neutralization through alkaline

hydrolysis may be a viable disposal method. This procedure must be performed with

extreme caution in a chemical fume hood behind a blast shield.[4]

Rinse any contaminated glassware and equipment with acetone to remove residual solid

material.[4] This acetone rinse must be collected and disposed of as hazardous waste.[4]

Adhere strictly to all local, state, and federal regulations for hazardous waste disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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